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Compound of Interest

Compound Name: Acetimidohydrazide hydrochloride

Cat. No.: B7945175 Get Quote

CAS Number: 39254-63-2

Abstract
This technical guide provides a detailed overview of Acetimidohydrazide hydrochloride (also

known as Acetamidrazone hydrochloride), a valuable reagent in synthetic organic chemistry.

This document is intended for researchers, scientists, and drug development professionals,

offering in-depth information on its chemical and physical properties, a detailed experimental

protocol for its synthesis, and its application as a precursor in the synthesis of heterocyclic

compounds. While specific biological activity for Acetimidohydrazide hydrochloride is not

extensively documented, its role as a building block for potentially bioactive molecules, such as

1,2,4-triazines, is highlighted.

Introduction
Acetimidohydrazide hydrochloride, with the CAS number 39254-63-2, is a chemical

intermediate belonging to the class of amidrazones. Its structure, featuring both an imine and a

hydrazide functional group, makes it a versatile precursor for the synthesis of a variety of

heterocyclic systems. This guide aims to consolidate the available technical information on this

compound, providing a valuable resource for its effective utilization in research and

development.
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A summary of the key chemical and physical properties of Acetimidohydrazide
hydrochloride is presented in Table 1. This data is essential for its handling, storage, and

application in chemical reactions.

Table 1: Chemical and Physical Properties of Acetimidohydrazide Hydrochloride

Property Value Reference(s)

CAS Number 39254-63-2 [1][2]

Molecular Formula C2H8ClN3 [1][2]

Molecular Weight 109.56 g/mol [1][2]

Melting Point 131-132 °C [1][2]

Boiling Point 147.8 °C at 760 mmHg [1]

Flash Point 43.2 °C [1]

Appearance
White to light yellow crystal

powder
[1]

Synonyms

Acetamidrazone hydrochloride,

N-aminoethanimidamide

hydrochloride

[1][2][3]

Synthesis of Acetimidohydrazide Hydrochloride
While various synthetic routes may exist, a documented one-step process involves the reaction

of an amidine hydrochloride with hydrazine hydrate. The following experimental protocol is

based on this approach.

Experimental Protocol: One-Step Synthesis
This protocol describes the synthesis of Acetimidohydrazide hydrochloride from

Acetamidine hydrochloride and hydrazine hydrate.

Materials:

Acetamidine hydrochloride
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Hydrazine hydrate

Ethanol

Procedure:

Cool a suspension of Acetamidine hydrochloride in ethanol to 5 °C.

Slowly add hydrazine hydrate to the cooled suspension while stirring under reduced

pressure.

Continue stirring the reaction mixture at 5 °C for an additional 2 hours.

Remove the ethanol by evaporation under vacuum.

The resulting solid is dried to yield Acetimidohydrazide hydrochloride as colorless

crystals.

Expected Yield: Approximately 95%.

Note: This protocol is a general guideline and may require optimization based on specific

laboratory conditions and desired scale.

Applications in Heterocyclic Synthesis
Acetimidohydrazide hydrochloride serves as a key building block for the synthesis of various

heterocyclic compounds, most notably 1,2,4-triazoles and 1,2,4-triazines. These scaffolds are

of significant interest in medicinal chemistry due to their presence in a wide range of

biologically active molecules.

Synthesis of 3,5-Disubstituted-1,2,4-Triazoles
A common application of Acetimidohydrazide hydrochloride is in the synthesis of 3,5-

disubstituted-1,2,4-triazoles. This is typically achieved through condensation and cyclization

reactions with various electrophilic partners. A general workflow for this synthesis is depicted in

the following diagram.
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Caption: General workflow for the synthesis of 3,5-disubstituted-1,2,4-triazoles.

Biological Significance
While direct studies on the biological activity of Acetimidohydrazide hydrochloride are

limited, the broader class of hydrazide-hydrazone derivatives has been extensively investigated

for their therapeutic potential. Numerous studies have reported their antimicrobial, antifungal,

and antibacterial activities.[4][5][6][7][8] Therefore, Acetimidohydrazide hydrochloride serves

as a valuable starting material for the synthesis of novel compounds with potential applications

in drug discovery. The biological evaluation of triazoles and other heterocycles derived from

this compound is an active area of research.
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Safety and Handling
Acetimidohydrazide hydrochloride should be handled with care in a well-ventilated area,

using appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Conclusion
Acetimidohydrazide hydrochloride is a versatile and valuable chemical intermediate with

significant applications in the synthesis of heterocyclic compounds. This guide has provided a

comprehensive overview of its properties, a detailed synthesis protocol, and its utility as a

precursor for potentially bioactive molecules. Further research into the direct biological

activities of this compound and the exploration of its derivatives in medicinal chemistry are

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7945175#cas-number-for-acetimidohydrazide-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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